Cas no 1823582-42-8 (3-(Thiophen-2-yl)pyrazine-2-carbaldehyde)

• Product Name: 3-(Thiophen-2-yl)pyrazine-2-carbaldehyde
• CAS No: 1823582-42-8
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• MDL: MFCD28166008
• CID: 5042078
• PubChem ID: 86263263
• Update Time: 2026-02-28

3-(Thiophen-2-yl)pyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)pyrazine-2-carbaldehyde
• 3-thiophen-2-ylpyrazine-2-carbaldehyde
• 3-(Thiophen-2-yl)pyrazine-2-carbaldehyde

• MDL： MFCD28166008
• Inchi： 1S/C9H6N2OS/c12-6-7-9(11-4-3-10-7)8-2-1-5-13-8/h1-6H
• InChI Key： ZEKDWKJFGLRMEU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1
• Topological Polar Surface Area: 71.1

Additional information on 3-(Thiophen-2-yl)pyrazine-2-carbaldehyde

3-(Thiophen-2-yl)pyrazine-2-carbaldehyde: A Comprehensive Overview

3-(Thiophen-2-yl)pyrazine-2-carbaldehyde, also known by its CAS number 1823582-42-8, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure featuring a pyrazine ring substituted with a thiophene group and an aldehyde moiety, has garnered attention due to its potential applications in drug design, electronic materials, and as a versatile building block in organic synthesis.

The synthesis of 3-(Thiophen-2-yl)pyrazine-2-carbaldehyde typically involves multi-step processes that leverage modern synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, making it a valuable asset in chiral chemistry research. The molecule's structure, which includes conjugated aromatic systems and electron-withdrawing groups, contributes to its distinctive electronic properties.

Recent studies have highlighted the potential of 3-(Thiophen-2-yl)pyrazine-2-carbaldehyde in the development of novel pharmaceutical agents. Researchers have explored its role as a ligand in metalloenzyme mimics, demonstrating its ability to coordinate with transition metals such as copper and zinc. These findings suggest that the compound could serve as a scaffold for designing enzyme inhibitors or metal-based drugs targeting diseases such as cancer and neurodegenerative disorders.

In the realm of materials science, 3-(Thiophen-2-yl)pyrazine-2-carbaldehyde has shown promise as a precursor for organic semiconductors. Its extended conjugation system facilitates charge transport properties, making it a candidate for applications in organic photovoltaics and light-emitting diodes (OLEDs). Recent research has focused on optimizing its electronic characteristics through functionalization and integration into polymer frameworks.

The environmental impact of 3-(Thiophen-2-yl)pyrazine-2-carbaldehyde has also been a topic of interest. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation pathways involving oxidative cleavage of the thiophene ring. Understanding its environmental fate is crucial for assessing its safety in industrial applications.

Looking ahead, the exploration of 3-(Thiophen-2-yl)pyrazine-2-carbaldehyde's properties continues to expand into uncharted territories. Researchers are investigating its role in bio-inspired materials, where its ability to self-assemble into supramolecular structures could lead to innovative solutions in nanotechnology and drug delivery systems.